Cas no 1315051-86-5 ((R)-4-Aminopentan-2-one hydrochloride)

• Product Name: (R)-4-Aminopentan-2-one hydrochloride
• CAS No: 1315051-86-5
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• CID: 5520776
• PubChem ID: 55284773
• Update Time: 2025-05-21

(R)-4-Aminopentan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-Aminopentan-2-one hydrochloride
• 1315051-86-5
• F84067
• (R)-4-Aminopentan-2-onehydrochloride
• AKOS006349863
• CS-0434876

• Inchi： 1S/C5H11NO.ClH/c1-4(6)3-5(2)7;/h4H,3,6H2,1-2H3;1H/t4-;/m1./s1
• InChI Key： IWMBJCDJMBTWMV-PGMHMLKASA-N
• SMILES： C(C(=O)C)[C@H](N)C.Cl

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (R)-4-Aminopentan-2-one hydrochloride

Introduction to (R)-4-Aminopentan-2-one Hydrochloride (CAS No. 1315051-86-5)

(R)-4-Aminopentan-2-one hydrochloride is a significant compound in the field of pharmaceutical chemistry, widely recognized for its utility in the synthesis of various bioactive molecules. With a CAS number of 1315051-86-5, this compound has garnered attention due to its structural versatility and its role as a key intermediate in the development of novel therapeutic agents. This article provides an in-depth exploration of the compound's chemical properties, applications, and recent advancements in its utilization within the pharmaceutical industry.

The molecular structure of (R)-4-Aminopentan-2-one hydrochloride consists of a five-carbon chain with an amine group at the fourth carbon and a ketone group at the second carbon. The hydrochloride salt form enhances its solubility in water, making it more suitable for various pharmaceutical formulations. This structural configuration allows for easy modifications, enabling chemists to derive a wide range of derivatives with distinct biological activities.

In recent years, (R)-4-Aminopentan-2-one hydrochloride has been extensively studied for its potential in drug discovery. Its chiral center at the amine group makes it a valuable building block for enantioselective synthesis, which is crucial for developing drugs with high specificity and reduced side effects. The compound's ability to serve as a precursor for peptidomimetics and other bioactive molecules has opened new avenues in medicinal chemistry.

One of the most compelling applications of (R)-4-Aminopentan-2-one hydrochloride is in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological processes, and their inhibition is often a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. Researchers have leveraged the compound's structural framework to develop novel inhibitors that target specific proteases with high efficacy. For instance, studies have demonstrated its utility in creating inhibitors that target matrix metalloproteinases (MMPs), which are involved in tissue degradation and are implicated in conditions like arthritis and cancer.

Another area where (R)-4-Aminopentan-2-one hydrochloride has shown promise is in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders. Recent research has focused on its derivatives as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. By modifying its structure to enhance pharmacokinetic properties, scientists have been able to develop more effective CNS-targeting agents.

The role of (R)-4-Aminopentan-2-one hydrochloride in antibiotic development is also noteworthy. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. This compound has been used as a scaffold for designing novel antibiotics that can overcome existing resistance mechanisms. Its structural features allow for interactions with bacterial enzymes essential for survival, leading to potent antibacterial effects.

Advances in computational chemistry have further enhanced the utility of (R)-4-Aminopentan-2-one hydrochloride. Molecular modeling techniques have enabled researchers to predict how different derivatives will behave biologically, accelerating the drug discovery process. By integrating these computational methods with traditional synthetic approaches, scientists can more efficiently design and synthesize compounds with desired properties.

The growing interest in green chemistry has also influenced the use of (R)-4-Aminopentan-2-one hydrochloride. Researchers are increasingly focusing on developing synthetic routes that minimize waste and reduce environmental impact. Catalytic methods, for example, have been employed to improve yields and reduce byproduct formation during the synthesis of this compound and its derivatives. These sustainable approaches align with broader efforts to make pharmaceutical manufacturing more environmentally friendly.

In conclusion, (R)-4-Aminopentan-2-one hydrochloride (CAS No. 1315051-86-5) is a versatile compound with significant applications in pharmaceutical chemistry. Its role as a key intermediate in drug development continues to be explored across various therapeutic areas, including protease inhibition, CNS drug design, and antibiotic development. The integration of cutting-edge technologies such as computational chemistry and green chemistry principles further enhances its utility, paving the way for innovative treatments for numerous diseases.